Cas no 870196-03-5 (3-(Methoxycarbonyl)-4-bromophenylboronic acid)

3-(Methoxycarbonyl)-4-bromophenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in synthetic organic chemistry. The presence of both the boronic acid and bromo substituents on the aromatic ring enhances its utility as a bifunctional intermediate, enabling sequential functionalization. The methoxycarbonyl group further expands its reactivity profile, allowing for subsequent transformations such as hydrolysis or amidation. This compound is particularly valuable in pharmaceutical and materials science research due to its stability, well-defined reactivity, and compatibility with a wide range of coupling partners. Its structural features make it a useful building block for constructing complex molecules.
3-(Methoxycarbonyl)-4-bromophenylboronic acid structure
870196-03-5 structure
Product Name:3-(Methoxycarbonyl)-4-bromophenylboronic acid
CAS No:870196-03-5
MF:C8H8BBrO4
MW:258.861721992493
MDL:MFCD23379501
CID:5074236
Update Time:2026-03-01

3-(Methoxycarbonyl)-4-bromophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-(methoxycarbonyl)phenylboronic acid
    • 3-(Methoxycarbonyl)-4-bromophenylboronic acid
    • MDL: MFCD23379501
    • Inchi: 1S/C8H8BBrO4/c1-14-8(11)6-4-5(9(12)13)2-3-7(6)10/h2-4,12-13H,1H3
    • InChI Key: OUIKETNLSCVSSN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(B(O)O)C=C1C(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Topological Polar Surface Area: 66.8

3-(Methoxycarbonyl)-4-bromophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB559081-250 mg
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
250MG
€158.10 2023-04-13
abcr
AB559081-500 mg
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
500MG
€242.40 2023-04-13
abcr
AB559081-1 g
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
1g
€320.30 2023-04-13
abcr
AB559081-5 g
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
5g
€1,018.30 2023-04-13
abcr
AB559081-250mg
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
250mg
€181.10 2025-04-16
abcr
AB559081-500mg
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
500mg
€242.40 2023-08-31
abcr
AB559081-1g
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
1g
€309.40 2025-04-16
abcr
AB559081-5g
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
5g
€969.50 2025-04-16
abcr
AB559081-10g
4-Bromo-3-(methoxycarbonyl)phenylboronic acid; .
870196-03-5
10g
€1610.00 2025-04-16
Ambeed
A1634160-1g
(4-Bromo-3-(methoxycarbonyl)phenyl)boronic acid
870196-03-5 95%
1g
$476.0 2025-04-16

Additional information on 3-(Methoxycarbonyl)-4-bromophenylboronic acid

Comprehensive Guide to 3-(Methoxycarbonyl)-4-bromophenylboronic acid (CAS 870196-03-5): Properties, Applications, and Market Insights

3-(Methoxycarbonyl)-4-bromophenylboronic acid (CAS 870196-03-5) is a specialized boronic acid derivative widely used in pharmaceutical research and organic synthesis. This compound features a unique combination of bromo and methoxycarbonyl functional groups, making it a versatile building block for Suzuki-Miyaura cross-coupling reactions. Its molecular formula is C8H8BBrO4, with a molecular weight of 258.86 g/mol. Researchers value this compound for its stability and reactivity in constructing complex molecular architectures.

The growing demand for 3-(Methoxycarbonyl)-4-bromophenylboronic acid reflects current trends in drug discovery and material science. With the pharmaceutical industry increasingly focusing on targeted therapies and small molecule drugs, this compound serves as a crucial intermediate in developing innovative treatments. Recent studies highlight its potential in creating kinase inhibitors and anticancer agents, addressing one of the most searched topics in medicinal chemistry today.

From a chemical perspective, 3-(Methoxycarbonyl)-4-bromophenylboronic acid demonstrates excellent compatibility with various palladium-catalyzed reactions. Its boronic acid moiety enables efficient carbon-carbon bond formation, while the bromine substituent offers additional sites for functionalization. This dual functionality makes it particularly valuable for creating biaryl compounds, a class of structures frequently appearing in FDA-approved drugs. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like DMSO and THF.

The applications of 3-(Methoxycarbonyl)-4-bromophenylboronic acid extend beyond pharmaceuticals. Materials scientists utilize this compound in developing organic electronic materials and liquid crystal displays. Its ability to form stable conjugated systems makes it valuable for creating OLED materials, responding to the growing market demand for energy-efficient display technologies. Researchers also explore its use in metal-organic frameworks (MOFs), a hot topic in materials science with applications in gas storage and catalysis.

Quality control is paramount when working with 3-(Methoxycarbonyl)-4-bromophenylboronic acid. Reputable suppliers provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Proper storage conditions (typically 2-8°C under inert atmosphere) ensure the compound maintains its reactivity for organic synthesis applications. Many researchers search for information about the compound's stability and handling precautions, emphasizing the need for clear technical documentation.

The market for boronic acid derivatives like 3-(Methoxycarbonyl)-4-bromophenylboronic acid continues to expand, driven by advancements in bioconjugation techniques and click chemistry. Industry reports indicate growing interest from both academic institutions and pharmaceutical companies, particularly in North America and Asia-Pacific regions. The compound's role in developing PET imaging agents and therapeutic antibodies contributes to its increasing commercial significance.

For researchers considering 3-(Methoxycarbonyl)-4-bromophenylboronic acid for their projects, several synthetic protocols are available in scientific literature. The compound's reactivity in aqueous conditions and compatibility with various protecting group strategies make it particularly useful for multistep syntheses. Recent publications demonstrate its application in creating heterocyclic compounds, addressing another frequently searched topic in organic chemistry forums.

Environmental and safety considerations for 3-(Methoxycarbonyl)-4-bromophenylboronic acid follow standard laboratory practices for organoboron compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used during handling. The compound's biodegradability and ecotoxicity profile have become increasingly important considerations, reflecting the chemical industry's focus on green chemistry principles.

Future research directions for 3-(Methoxycarbonyl)-4-bromophenylboronic acid may explore its potential in biomedical imaging and drug delivery systems. The compound's ability to participate in bioorthogonal reactions positions it well for these emerging applications. As the scientific community continues to search for novel chemical probes and diagnostic tools, this boronic acid derivative remains a compound of significant interest.

For procurement of 3-(Methoxycarbonyl)-4-bromophenylboronic acid (CAS 870196-03-5), researchers should verify supplier credentials and request certificates of analysis. The compound is typically available in research quantities (100mg to 10g) with options for custom synthesis at larger scales. Technical support regarding its application in specific reactions and compatibility with various catalysts represents valuable information frequently sought by synthetic chemists.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.